Cas no 3216-98-6 (4,7,10,13,16-Pentaazanonadecanedinitrile)

• Product Name: 4,7,10,13,16-Pentaazanonadecanedinitrile
• CAS No: 3216-98-6
• MF: C₁₄H₂₉N₇
• MW: 295.426961660385
• CID: 314267
• PubChem ID: 76683
• Update Time: 2025-04-19

4,7,10,13,16-Pentaazanonadecanedinitrile Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16-Pentaazanonadecanedinitrile
• 3-[2-[2-[2-[2-(2-cyanoethylamino)ethylamino]ethylamino]ethylamino]ethylamino]propanenitrile
• 4,7,10,13,16-pentaazanonadecane-1,19-dinitrile
• NS00029224
• EINECS 221-736-0
• 3216-98-6
• DTXSID7062908

• Inchi： 1S/C14H29N7/c15-3-1-5-17-7-9-19-11-13-21-14-12-20-10-8-18-6-2-4-16/h17-21H,1-2,5-14H2
• InChI Key： QYNDCVPRVZOXJJ-UHFFFAOYSA-N
• SMILES： N(CCNCCNCCC#N)CCNCCNCCC#N

Computed Properties

• Exact Mass: 295.24877
• Monoisotopic Mass: 295.248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: -2.5

Experimental Properties

• Density: 1.017
• Boiling Point: 520.6°Cat760mmHg
• Flash Point: 268.6°C
• Refractive Index: 1.495
• PSA: 107.73